2-butan-2-ylsulfanyl-1H-quinazolin-4-one

• Molecular Formula: C12H14N2OS
• Molecular Weight: 234.32g/mol
• IUPAC Name: 2-butan-2-ylsulfanyl-3H-quinazolin-4-one
• InChI: InChI=1S/C12H14N2OS/c1-3-8(2)16-12-13-10-7-5-4-6-9(10)11(15)14-12/h4-8H,3H2,1-2H3,(H,13,14,15)
• InChI Key: QFLUMHHMRPVEDR-UHFFFAOYSA-N
• SMILES: CCC(C)SC1=NC2=CC=CC=C2C(=O)N1
• Isomeric SMILES: CCC(C)SC1=NC(=O)C2=CC=CC=C2N1

Description

2-butan-2-ylsulfanyl-1H-quinazolin-4-one is a quinazolinone derivative characterized by a branched butan-2-ylsulfanyl substituent at position 2 of the quinazolin-4-one core. Quinazolinones are heterocyclic compounds with a bicyclic structure consisting of a benzene ring fused to a pyrimidine-dione ring. These compounds are of significant interest in medicinal chemistry due to their diverse biological activities, including antimicrobial, anticancer, and kinase inhibitory properties . The butan-2-ylsulfanyl group in this compound introduces moderate lipophilicity and steric bulk, which may influence pharmacokinetic properties such as membrane permeability and metabolic stability.

Comparison with Similar Compounds

Comparative Analysis with Similar Quinazolinone Derivatives

The following table summarizes key structural, physicochemical, and hazard data for 2-butan-2-ylsulfanyl-1H-quinazolin-4-one and analogous compounds derived from the evidence:

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Hazards/Notes	References
2-butan-2-ylsulfanyl-1H-quinazolin-4-one	Not provided	C₁₂H₁₄N₂OS	234.32 (calculated)	Branched butan-2-ylsulfanyl group	N/A (inferred moderate lipophilicity)	—
2-Cyclohexyl-1-phenylquinazolin-4(1H)-one	71567-82-3	C₂₀H₂₀N₂O	304.39	Cyclohexyl, phenyl groups	Acute toxicity (H302), skin/eye irritation (H315, H319)	[1]
2-benzylsulfanyl-1H-quinazolin-4-one	6344-77-0	C₁₅H₁₂N₂OS	276.34	Benzylsulfanyl group	No hazard data; likely moderate lipophilicity	[2]
3-(2-hydroxyethyl)-2-sulfanylidene-1H-quinazolin-4-one	16024-85-4	C₁₁H₁₁N₂O₂S	253.29 (calculated)	Hydroxyethyl, sulfanylidene group	Polar substituents may enhance solubility	[3]
2-(4-hydroxybut-2-ynylsulfanyl)-3-prop-2-enylquinazolin-4-one	500113-81-5	C₁₅H₁₄N₂O₂S	294.35	Hydroxybutynyl, propenyl groups	Reactive alkyne/alkene functionalities	[4]

Key Structural and Functional Comparisons:

Substituent Effects on Lipophilicity :

• The butan-2-ylsulfanyl group in the target compound provides intermediate lipophilicity compared to the highly lipophilic cyclohexyl-phenyl derivative (logP ~4.5 estimated) and the moderately lipophilic benzylsulfanyl analog (logP ~3.2). Polar groups like hydroxyethyl (logP ~1.8) or hydroxybutynyl (logP ~1.5) reduce lipophilicity but improve aqueous solubility .

The benzylsulfanyl group, common in protease inhibitors, may confer target affinity but lacks hazard data in this context . The hydroxybutynyl-propenyl compound’s reactive groups (alkyne/alkene) could enable click chemistry applications or covalent binding to biological targets .

Hazard Profiles :

• Only the cyclohexyl-phenyl analog has documented hazards (oral toxicity, skin/eye irritation), likely due to its bulky hydrophobic substituents enhancing membrane disruption . Other compounds’ hazards remain uncharacterized.

Research Findings and Inferences

• Structure-Activity Relationships (SAR): Position 2 substituents in quinazolinones critically modulate bioactivity. For example: Benzylsulfanyl: May enhance binding to hydrophobic enzyme pockets (e.g., kinase ATP sites) . Hydroxyethyl: Polar groups improve solubility but may reduce blood-brain barrier penetration .

• Synthetic Utility :
  The hydroxybutynyl-propenyl derivative’s alkyne group could facilitate Huisgen cycloaddition for bioconjugation, a feature absent in the target compound .

Limitations and Contradictions

• Data Gaps : Direct experimental data (e.g., solubility, IC₅₀ values) for 2-butan-2-ylsulfanyl-1H-quinazolin-4-one are unavailable, necessitating extrapolation from structural analogs.
• Hazard Discrepancies : The cyclohexyl-phenyl compound’s acute toxicity contrasts with the absence of hazard data for others, complicating safety comparisons .